Cas no 87706-98-7 (Fluorescein-Dipalmitoylphosphatidylethanolamine)

• Product Name: Fluorescein-Dipalmitoylphosphatidylethanolamine
• CAS No: 87706-98-7
• MF: C₅₈H₈₅N₂O₁₃PS
• MW: 1081.33987784386
• CID: 1058517
• PubChem ID: 71316790
• Update Time: 2025-05-20

Fluorescein-Dipalmitoylphosphatidylethanolamine Chemical and Physical Properties

Names and Identifiers

• Fluorescein-Dipalmitoylphosphatidylethanolamine
• [(2R)-3-[2-[(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl)carbamothioylamino]ethoxy-hydroxyphosphoryl]oxy-2-hexadecanoyloxypropyl] hexadecanoate
• Fluorescein DHPE [N-(Fluorescein-5-thiocarbonyl)-1,2-dihexadecyl-sn-gycero-3-phosphoethanolamine, triethylammonium salt]
• Hexadecanoic Acid (1R)-1-[8-[(3',6'-Dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthen]-5-yl)aMino]-3-hydroxy-3-oxido-8-thioxo-2,4-dioxa-7-aza-3-phosphaoct-1-yl]-1,2-ethanediyl Ester
• Fluorescein-Phosphatidylethanolamine
• SCHEMBL23036716
• DTXSID30747794
• (2R)-10-[(3',6'-Dihydroxy-3-oxo-3H-spiro[2-benzofuran-1,9'-xanthen]-5-yl)amino]-2-(hexadecanoyloxy)-5-hydroxy-5-oxo-10-sulfanylidene-4,6-dioxa-9-aza-5lambda~5~-phosphadecan-1-yl hexadecanoate
• (2R)-3-(((2-(3-(3',6'-Dihydroxy-3-oxo-3H-spiro[isobenzofuran-1,9'-xanthen]-5-yl)thioureido)ethoxy)(hydroxy)phosphoryl)oxy)propane-1,2-diyl dipalmitate
• 87706-98-7

• Inchi： 1S/C58H85N2O13PS/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-54(63)68-42-47(71-55(64)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2)43-70-74(66,67)69-38-37-59-57(75)60-44-31-34-49-48(39-44)56(65)73-58(49)50-35-32-45(61)40-52(50)72-53-41-46(62)33-36-51(53)58/h31-36,39-41,47,61-62H,3-30,37-38,42-43H2,1-2H3,(H,66,67)(H2,59,60,75)/t47-/m1/s1
• InChI Key： LZNPLDBLBWZYIW-QZNUWAOFSA-N
• SMILES： S=C(NCCOP(=O)(O)OC[C@@H](COC(CCCCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCCCC)=O)NC1C=CC2=C(C=1)C(=O)OC12C2C=CC(=CC=2OC2C=C(C=CC1=2)O)O

Computed Properties

• Exact Mass: 1080.55000
• Monoisotopic Mass: 1080.55099894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 75
• Rotatable Bond Count: 41
• Complexity: 1670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.3
• Topological Polar Surface Area: 241Ų

Experimental Properties

• PSA: 257.35000
• LogP: 14.98770

Additional information on Fluorescein-Dipalmitoylphosphatidylethanolamine

Introduction to Fluorescein-Dipalmitoylphosphatidylethanolamine (CAS No. 87706-98-7)

Fluorescein-Dipalmitoylphosphatidylethanolamine, commonly referred to as Fluorescein-Dipalmitoylphosphatidylethanolamine, is a specialized lipid conjugate that has garnered significant attention in the field of biophotonics and nanomedicine. This compound, identified by its unique CAS No. 87706-98-7, represents a novel class of fluorophore-lipid hybrids designed for applications in imaging, diagnostics, and drug delivery systems. The integration of the highly fluorescent molecule Fluorescein with the biologically compatible lipid Dipalmitoylphosphatidylethanolamine (DPPPE) results in a versatile platform that combines excellent photophysical properties with enhanced cellular uptake and stability.

The structural composition of Fluorescein-Dipalmitoylphosphatidylethanolamine is meticulously engineered to optimize its performance in biological environments. The fluorophore moiety, derived from Fluorescein, exhibits a strong and stable emission spectrum upon excitation, making it an ideal candidate for fluorescence-based imaging techniques. Meanwhile, the lipid component, DPPPE, provides the necessary amphiphilic properties that allow the compound to self-assemble into stable vesicles or be incorporated into lipid-based nanoparticles. This dual functionality has opened up new avenues in biomedical research, particularly in the development of targeted therapeutics and real-time monitoring of biological processes.

In recent years, significant advancements have been made in utilizing Fluorescein-Dipalmitoylphosphatidylethanolamine for diagnostic applications. Researchers have leveraged its bright fluorescence and biocompatibility to develop highly sensitive biosensors for detecting various biomarkers associated with diseases such as cancer, neurodegenerative disorders, and infectious diseases. For instance, studies have demonstrated its effectiveness in imaging tumor cells through passive targeting mechanisms, where the lipid component facilitates accumulation in tumor tissues due to the enhanced permeability and retention (EPR) effect. This has not only improved diagnostic accuracy but also enabled non-invasive monitoring of disease progression.

The role of Fluorescein-Dipalmitoylphosphatidylethanolamine in drug delivery systems has also been extensively explored. By conjugating therapeutic agents with this compound, researchers have been able to enhance drug bioavailability and target specificity. The lipid bilayer structure formed by DPPPE provides a protective environment for drugs, reducing degradation and improving their delivery efficiency. Furthermore, the fluorescence property of Fluorescein allows for real-time tracking of drug distribution within the body, facilitating precise dosing and minimizing side effects. These developments have shown great promise in personalized medicine, where individualized treatment plans can be tailored based on real-time feedback from fluorescence imaging.

The versatility of Fluorescein-Dipalmitoylphosphatidylethanolamine extends beyond diagnostics and therapeutics; it has also found applications in cellular research and education. Its bright fluorescence makes it an excellent tool for visualizing cellular structures and processes under microscopes. Researchers use this compound to study membrane dynamics, receptor localization, and intracellular signaling pathways with high resolution. Additionally, its stability under various experimental conditions makes it a valuable resource for teaching purposes, helping students understand complex biological concepts through visual demonstrations.

The latest research on Fluorescein-Dipalmitoylphosphatidylethanolamine continues to push the boundaries of biophotonics and nanomedicine. Innovations such as multiplexed imaging techniques using different fluorophore-lipid conjugates are being developed to simultaneously track multiple biological processes within living cells. Moreover, advancements in synthetic chemistry have enabled the modification of both the fluorophore and lipid components to fine-tune their properties for specific applications. These efforts are paving the way for more sophisticated diagnostic tools and therapeutic strategies that could revolutionize healthcare in the coming decades.

In conclusion, Fluorescein-Dipalmitoylphosphatidylethanolamine (CAS No. 87706-98-7) stands as a remarkable example of how interdisciplinary research can lead to innovative solutions in medicine and biology. Its unique combination of photophysical properties and biocompatibility has made it an indispensable tool in various biomedical applications. As research progresses, we can expect even more groundbreaking uses for this compound, further solidifying its role as a cornerstone in modern biotechnology.